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Compound of Interest

Compound Name: 4-Pyridineethanesulfonic acid

Cat. No.: B103924 Get Quote

4-Pyridineethanesulfonic Acid: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Pyridineethanesulfonic acid, also known as 2-(4-pyridyl)ethanesulfonic acid, is a

heterocyclic organic compound. While not a therapeutic agent itself, it holds significance in the

field of biochemistry as a model substrate for studying a unique class of bacterial enzymes

involved in sulfur metabolism. This guide provides a comprehensive overview of its known

properties, biological role, and the methodologies used to study it.

Discovery and History
Detailed information regarding the specific date and researchers associated with the initial

discovery and synthesis of 4-Pyridineethanesulfonic acid is not readily available in surveyed

scientific literature. Its primary historical and ongoing significance is rooted in its use as a

research tool to elucidate the function of the alkanesulfonate monooxygenase enzyme system

in bacteria.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b103924?utm_src=pdf-interest
https://www.benchchem.com/product/b103924?utm_src=pdf-body
https://www.benchchem.com/product/b103924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental physicochemical properties of 4-Pyridineethanesulfonic acid are

summarized in the table below. This data is essential for its handling, formulation, and use in

experimental settings.

Property Value Reference

CAS Number 53054-76-5 [1]

Molecular Formula C₇H₉NO₃S [1]

Molecular Weight 187.22 g/mol

Melting Point 297-299 °C (decomposes)

Form Solid

logP (Octanol/Water Partition

Coefficient)
0.512 (Calculated) [2]

Water Solubility (log₁₀WS in

mol/L)
-1.19 (Calculated) [2]

Beilstein Registry Number 136690

EC Number 258-331-3

Biological Role and Mechanism of Action
The primary known biological role of 4-Pyridineethanesulfonic acid is as a substrate for the

bacterial two-component flavin-dependent alkanesulfonate monooxygenase system.[3] This

system is crucial for bacteria, such as Escherichia coli, to utilize alkanesulfonates as a source

of sulfur, particularly under conditions of sulfate starvation.

The system consists of two key proteins:

SsuE: An NADPH-dependent FMN reductase that provides reduced flavin (FMNH₂) to the

monooxygenase.[4]

SsuD: The alkanesulfonate monooxygenase enzyme that binds the alkanesulfonate

substrate (in this case, 4-Pyridineethanesulfonic acid) and utilizes the FMNH₂ provided by

SsuE to catalyze the oxygenolytic cleavage of the stable carbon-sulfur (C-S) bond.[4]
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The overall reaction results in the formation of sulfite (SO₃²⁻), which can be assimilated by the

bacterium, and the corresponding aldehyde of the substrate. The proposed mechanism for this

enzymatic reaction is detailed below.
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SsuE Cycle

SsuD Catalysis

SsuE-FMN SsuE-FMNH₂ NADP⁺

SsuD + Substrate

Flavin Transfer
NADPH + H⁺

Reduction

SsuD (apoenzyme)

SsuD-Substrate-FMNH₂ SsuD-Substrate-Peroxyflavin
Reaction with O₂

Sulfite + Aldehyde

C-S Bond Cleavage

FMN (oxidized)Release

Recycle4-Pyridineethanesulfonic
acid

Binding

O₂
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Start: N-(4-pyridyl)pyridinium
chloride hydrochloride in water

Add Sodium Sulfite
Heptahydrate

Reflux under N₂

(24 hours)

Add Activated Charcoal

Reflux (1 hour)

Hot Filtration

Add 12N HCl to Filtrate

Cool to Room Temp.

Filter NaCl

Evaporate Filtrate

Crystallize from
70% Ethanol

End: Crystalline
Pyridine-4-sulfonic acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b103924?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C53054765&Units=SI
https://www.chemeo.com/cid/62-838-3/4-Pyridineethanesulfonic-acid.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2696577.htm
https://pubmed.ncbi.nlm.nih.gov/26634408/
https://pubmed.ncbi.nlm.nih.gov/26634408/
https://www.benchchem.com/product/b103924#discovery-and-history-of-4-pyridineethanesulfonic-acid
https://www.benchchem.com/product/b103924#discovery-and-history-of-4-pyridineethanesulfonic-acid
https://www.benchchem.com/product/b103924#discovery-and-history-of-4-pyridineethanesulfonic-acid
https://www.benchchem.com/product/b103924#discovery-and-history-of-4-pyridineethanesulfonic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103924?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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